Cas no 2227920-11-6 ((1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2227920-11-6
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 5893255
• PubChem ID: 165967405
• Update Time: 2025-06-11

(1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• EN300-1744932
• 2227920-11-6

• Inchi： 1S/C6H9NOS/c1-4(8)6-3-7-5(2)9-6/h3-4,8H,1-2H3/t4-/m1/s1
• InChI Key： ZEQYCSSETKVJPJ-SCSAIBSYSA-N
• SMILES： S1C(C)=NC=C1[C@@H](C)O

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Additional information on (1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227920-11-6)

(1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227920-11-6) is a chiral thiazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a 2-methyl-1,3-thiazole core, a heterocyclic structure known for its bioactivity, combined with an ethanol moiety at the 5-position. The (1R) stereochemistry adds to its uniqueness, making it a valuable candidate for enantioselective synthesis and drug development. Researchers are increasingly interested in this molecule due to its structural similarity to bioactive thiazoles found in natural products and FDA-approved drugs.

The growing demand for chiral building blocks in drug discovery has put (1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol in the spotlight. Its CAS No. 2227920-11-6 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and catalysis. Recent studies highlight its role as a precursor for kinase inhibitors and antimicrobial agents, aligning with the industry's focus on targeted therapies and antibiotic resistance solutions. The compound's thiazole ring is particularly noteworthy, as it mimics motifs in vitamins (e.g., thiamine) and synthetic drugs like tiazofurin.

From a synthetic perspective, (1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol offers versatility. Its hydroxyl group allows for further functionalization via esterification, etherification, or oxidation to ketones, while the methyl-thiazole unit provides a stable aromatic platform. These features make it ideal for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Computational chemists often explore its 3D conformation to predict binding affinities, leveraging tools like molecular docking—a frequently searched term in cheminformatics forums.

Environmental and regulatory trends also shape interest in this compound. With the rise of green chemistry, researchers seek efficient routes to synthesize CAS No. 2227920-11-6 using biocatalysts or flow chemistry—methods that minimize waste. Additionally, its non-hazardous profile (as per available data) aligns with the EPA’s Safer Choice initiative, a key concern for sustainable manufacturing. This positions the compound favorably for industrial scale-up discussions.

In conclusion, (1R)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol represents a convergence of stereochemistry, heterocyclic chemistry, and applications in life sciences. Its CAS No. 2227920-11-6 serves as a gateway to cutting-edge research, addressing contemporary challenges like personalized medicine and sustainable synthesis. As databases and AI tools evolve, this molecule will likely remain a focal point for innovation.